Cas no 9082-07-9 (Chondroitin sulfate sodium salt)

• Product Name: Chondroitin sulfate sodium salt
• CAS No: 9082-07-9
• MF: C₄₂H₅₇N₃Na₆O₄₃S₃
• MW: 1526.02991843224
• MDL: MFCD01779745
• CID: 48269
• PubChem ID: 87565476
• Update Time: 2025-06-08

Chondroitin sulfate sodium salt Chemical and Physical Properties

Names and Identifiers

• Chondroitin sulfate sodium salt
• Chondroitin,hydrogensulfate,sodiumsalt
• chondroitin4-sulfatesodiumsaltfrombovinetrachea
• Chondroitinpolysulfatesodium
• Chondron
• Sodiumchondroitinpolysulfate
• CHONDROITIN-6-SULFATE
• CHONDROITIN-6-SULFATE, SHARK
• CHONDROITIN SULFATE C
• Chondroitin Sulfate SodiuM
• Sodium (beta-Glucuronic acid-(1-3)N-acetyl-beta-galactosamine-4-sulfate
• ondroitin sulfate sodium
• Chondroitin Sulphate Sodium Terrestrial Origin
• Chondroitinsulfate C
• (2S,3S,4S,5R,6R)-6-{[(2R,3R,4R,5R,6R)-3-acetamido-2,5-dihydroxy-6-(sulfooxy)oxan-4-yl]oxy}-3,4,5-trihydroxyoxane-2-carboxylic acid
• YC15288
• A843439
• YC165869
• NCGC00390235-01
• 7LWQ6472SP
• 25322-46-7
• D85172
• Sodium chondroitin sulfate
• AKOS015896487
• Chondroitine sulfate
• KXKPYJOVDUMHGS-OSRGNVMNSA-N
• Chondroitin, hydrogen sulfate, sodium salt
• Chondroitin sulfate A sodium salt - Average MW 20,000 - 30,000
• Chondroitin 4 and 6 sulfate
• Chondroitin sulfate
• Gepan
• Uropol S
• Chondroitin sulfate A sodium salt - Average MW 10,000 - 30,000
• Structum
• ND 3482
• (2S,3S,4S,5R,6R)-6-[(2R,3R,4R,5R,6R)-3-acetamido-2,5-dihydroxy-6-sulfooxyoxan-4-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• Chondroitin sulfate A sodium salt - 90%, from Bovine Cartilage
• (2S,3S,4S,5R,6R)-6-[(2R,3R,4R,5R,6R)-3-acetamido-2,5-bis(oxidanyl)-6-sulfooxy-oxan-4-yl]oxy-3,4,5-tris(oxidanyl)oxane-2-carboxylic acid
• Chondroitin, hydrogen sulfate
• Chondroitin sulfate A sodium salt - Average MW 10,000 - 50,000
• 39455-18-0
• Condrosulf
• YC31416
• Chondroitin 4-sulfate sodium salt
• EINECS 246-844-5
• YC178504
• DTXSID601017238
• Chondroitin, 6-(hydrogen sulfate)
• 9007-28-7
• Chondroitin 4-sulfate
• (2S,3S,4S,5R,6R)-6-[[(2R,3R,4R,5R,6R)-3-acetamido-2,5-dihydroxy-6-sulfooxy-4-oxanyl]oxy]-3,4,5-trihydroxy-2-oxanecarboxylic acid
• SCHEMBL4577901
• UNII-7LWQ6472SP
• NS00014054
• Chondroitinsulfatesodiumsalt

• MDL： MFCD01779745
• Inchi： InChI=1S/C14H23NO16S.Na/c1-3(17)15-5-10(9(30-32(25,26)31-24)4(2-16)27-13(5)23)28-14-8(20)6(18)7(19)11(29-14)12(21)22;/h4-11,13-14,16,18-20,23-24H,2H2,1H3,(H,15,17)(H,21,22);/q;+1/p-1/t4-,5-,6-,7-,8+,9+,10-,11-,13-,14+;/m1./s1
• InChI Key： IRBQJAIRJFKJPJ-INLZCJMDSA-M
• SMILES： [C@H]1(O[C@@H]([C@@H](O)[C@H](O[C@H]2[C@H](O)[C@H]([C@H](O[C@@H]3O[C@@H]([C@@H](O)[C@H](O[*])[C@H]3NC(=O)C)COS([O-])(=O)=O)[C@@H](C([O-])=O)O2)O)[C@H]1NC(=O)C)COS([O-])(=O)=O)O[C@H]1[C@H](O)[C@H]([C@H](O[C@H]2[C@H](O)[C@H](O[C@@H](O[C@H]3[C@H](O)[C@H]([C@H](O[*])O[C@@H]3C([O-])=O)O)[C@@H]2NC(=O)C)COS([O-])(=O)=O)O[C@@H]1C([O-])=O)O.[Na+].[Na+].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 1525.09000
• Monoisotopic Mass: 515.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 778
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 279A^2
• XLogP3: -4.8

Experimental Properties

• Density: 1.94
• Melting Point: >205°C (dec.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PH: 5.5 to 7.5 (10g/L, 25 ℃)
• Solubility: H2O: 10 mg/mL, clear, colorless
• PSA: 734.18000
• LogP: -13.55040

Chondroitin sulfate sodium salt Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• FLUKA BRAND F CODES：3-10
• RTECS：GA8410000
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides

Additional information on Chondroitin sulfate sodium salt

Chondroitin sulfate sodium salt (CAS No. 9082-07-9): A Comprehensive Overview of Its Applications and Recent Research Findings

Chondroitin sulfate sodium salt, with the chemical identifier CAS No. 9082-07-9, is a widely recognized mucopolysaccharide derivative that has garnered significant attention in the field of pharmaceuticals, nutraceuticals, and biomedical research. This compound, derived from natural sources such as cartilage and bone, plays a crucial role in maintaining the structural integrity of connective tissues. Its unique chemical structure, characterized by repeating disaccharide units of glucuronic acid and N-acetylgalactosamine, makes it an invaluable component in various therapeutic applications.

The Chondroitin sulfate sodium salt molecule is highly negatively charged due to the presence of sulfate groups, which contribute to its ability to bind water and form a hydrated gel-like matrix. This property is particularly relevant in applications where tissue hydration and lubrication are essential, such as in joint health supplements and wound healing products. The sodium salt form enhances solubility, making it more suitable for oral administration and formulation into diverse products.

In recent years, numerous studies have highlighted the therapeutic potential of Chondroitin sulfate sodium salt in managing osteoarthritis (OA). Clinical trials have demonstrated its ability to reduce pain symptoms and improve joint function by inhibiting inflammatory pathways and promoting the synthesis of cartilage matrix components. For instance, a meta-analysis published in the Annals of Rheumatic Diseases concluded that Chondroitin sulfate supplementation can lead to significant improvements in pain relief and physical function for OA patients.

The structural properties of Chondroitin sulfate sodium salt also make it a valuable tool in regenerative medicine. Researchers have explored its potential in tissue engineering applications, where it serves as a scaffold material to support cell growth and tissue repair. Its ability to mimic the natural extracellular matrix environment has been particularly useful in developing cartilage grafts and bone substitutes. Additionally, its anti-adhesive properties have been leveraged in biomedical devices to prevent unwanted protein binding and fouling.

Emerging research has also investigated the role of Chondroitin sulfate sodium salt in neuroprotection and wound healing. Studies suggest that its sulfated polysaccharide structure can cross the blood-brain barrier, offering potential benefits in neurodegenerative diseases such as Alzheimer's. Furthermore, its wound-healing properties have been attributed to its ability to stimulate collagen production and enhance angiogenesis, thereby accelerating tissue repair processes.

The pharmaceutical industry has capitalized on these findings by incorporating Chondroitin sulfate sodium salt into various formulations aimed at improving joint health, reducing inflammation, and promoting tissue regeneration. Its natural origin and biocompatibility make it an attractive option for consumers seeking alternative therapies for chronic conditions like OA. Moreover, its safety profile has been well-documented in multiple clinical studies, reinforcing its status as a trusted supplement.

In conclusion, the multifaceted applications of Chondroitin sulfate sodium salt (CAS No. 9082-07-9) underscore its significance in modern medicine and biotechnology. From enhancing joint function to facilitating tissue repair, this compound continues to be a subject of intense research interest. As scientific understanding evolves, new therapeutic possibilities are likely to emerge, further solidifying its role as a cornerstone in health and wellness solutions.